Cas no 2470435-44-8 (6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride)

• Product Name: 6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride
• CAS No: 2470435-44-8
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• MDL: MFCD32710611
• CID: 5329916
• PubChem ID: 154878746
• Update Time: 2025-05-19

6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-piperazin-1-ylpyran-2-one;hydrochloride
• Z4362583852
• 6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride

• MDL： MFCD32710611
• Inchi： 1S/C10H14N2O2.ClH/c1-8-6-9(7-10(13)14-8)12-4-2-11-3-5-12;/h6-7,11H,2-5H2,1H3;1H
• InChI Key： MXJZMHKJUFFBBC-UHFFFAOYSA-N
• SMILES： Cl.O1C(C=C(C=C1C)N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Topological Polar Surface Area: 41.6

Additional information on 6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride

Recent Advances in the Study of 6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride (CAS: 2470435-44-8)

6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride (CAS: 2470435-44-8) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyran-2-one scaffold and piperazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug discovery and development.

One of the key findings from recent research is the compound's role as a potent inhibitor of specific enzymatic targets involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its pharmacokinetic properties, including solubility and bioavailability, have been investigated to assess its suitability for further preclinical development.

Another area of exploration has been the synthesis and optimization of 6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride. Researchers have developed novel synthetic routes to improve yield and purity, addressing challenges related to scalability and cost-effectiveness. These advancements are critical for facilitating large-scale production and subsequent clinical trials.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with its biological targets. These studies have identified key structural features that contribute to its efficacy, paving the way for the design of derivatives with enhanced therapeutic profiles.

In conclusion, 6-methyl-4-(piperazin-1-yl)-2H-pyran-2-one hydrochloride represents a promising candidate for further investigation in drug development. Its multifaceted pharmacological properties and the recent advancements in its synthesis and characterization underscore its potential as a valuable tool in the fight against various diseases. Future research should focus on in vivo studies and clinical trials to fully realize its therapeutic potential.